ethyl 5-(N-((4-fluoro-2-methylphenyl)sulfonyl)benzamido)-2-methylbenzofuran-3-carboxylate

• IUPAC Name: ethyl 5-[benzoyl-(4-fluoro-2-methylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C26H22FNO6S/c1-4-33-26(30)24-17(3)34-22-12-11-20(15-21(22)24)28(25(29)18-8-6-5-7-9-18)35(31,32)23-13-10-19(27)14-16(23)2/h5-15H,4H2,1-3H3
• InChI Key: JJYJRNNCDPLCOK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)N(C(=O)C3=CC=CC=C3)S(=O)(=O)C4=C(C=C(C=C4)F)C)C
• Molecular Formula: C26H22FNO6S
• Molecular Weight: 495.5 g/mol

Description

Ethyl 5-(N-((4-fluoro-2-methylphenyl)sulfonyl)benzamido)-2-methylbenzofuran-3-carboxylate is a useful research compound. Its molecular formula is C26H22FNO6S and its molecular weight is 495.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Ethyl 5-(N-((4-fluoro-2-methylphenyl)sulfonyl)benzamido)-2-methylbenzofuran-3-carboxylate is a compound involved in the synthesis and characterization of various chemical entities. Its role is pivotal in developing novel compounds with potential therapeutic applications. For example, research on the synthesis and crystal structures of related chemical entities highlights the importance of strong hydrogen bonds in crystal packing, illustrating the compound's role in studying molecular interactions and structural chemistry (Yeong et al., 2018).

Pharmacological Potential

Compounds related to this compound exhibit significant pharmacological potential. For instance, research on sulfonamide-amide derivatives has demonstrated significant in vitro antibacterial and antifungal activities, indicating the compound's relevance in developing new antimicrobial agents (Abbavaram & Reddyvari, 2013). Similarly, studies on thromboxane receptor antagonists have leveraged related chemical structures to explore novel treatments for conditions such as acute myocardial infarction, showcasing the therapeutic avenues that such compounds can open (C. W. and Mason, 1998).

Chemical Synthesis Techniques

The compound also plays a role in advancing chemical synthesis techniques. For instance, research into the convenient synthesis of 2-substituted thiazole-5-carboxylates leverages related chemical structures to enhance the efficiency and yield of chemical synthesis processes, contributing to the broader field of organic synthesis (Fong et al., 2004).

Biological Activity and Drug Development

Moreover, the compound is central to investigations into biological activity and drug development. Studies on novel insecticides and antineoplastic agents utilize related chemical structures to explore new pathways for treating diseases and pests, indicating the compound's utility in biologically active compound development (Tohnishi et al., 2005), (Ram et al., 1992).